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Compound of Interest

Ethyl 2-aminopyrimidine-5-
Compound Name:
carboxylate

Cat. No. B112800

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety
information for Ethyl 2-aminopyrimidine-5-carboxylate, a key building block in
pharmaceutical research and development. This document summarizes critical safety data,
outlines handling procedures, and presents a logical workflow for ensuring laboratory safety.

Hazard Identification and Classification

Ethyl 2-aminopyrimidine-5-carboxylate is classified as harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2] The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:
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Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity - Single Exposure
) o Category 3
(Respiratory tract irritation)

Source:[2]

GHS Label Elements

The following pictograms, signal word, and hazard statements are associated with Ethyl 2-

aminopyrimidine-5-carboxylate:

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[1]
[2] H315: Causes skin
] irritation.[1][2] H319: Causes
" Warning _ o
serious eye irritation.[1][2]
H335: May cause respiratory

irritation.[1][2]

Precautionary Statements

A comprehensive set of precautionary statements is crucial for the safe handling of this
compound. These are categorized into prevention, response, storage, and disposal.
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Category Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.[3]

Wash hands and any exposed
P264 skin thoroughly after handling.

[3]4]

Do not eat, drink or smoke

P270 _ _
when using this product.[3]
Use only outdoors or in a well-
P271 _
ventilated area.[3][5]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3][4]
IF SWALLOWED: Get medical
Response P301+P317
help.[3]
IF ON SKIN: Wash with plenty
P302+P352

of water.[3]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[3]

IF IN EYES: Immediately rinse

with water for several minutes.
P305+P354+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

P317 Get medical help.[3]

Get medical help if you feel
P319

unwell.[3]

If skin irritation occurs: Get
P332+P317

medical help.[3]
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.[3]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[3]
P405 Store locked up.[3][5]
Dispose of contents/container
to an appropriate treatment
Disposal P501 and disposal facility in

accordance with applicable

laws and regulations.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Ethyl 2-aminopyrimidine-
5-carboxylate are not publicly available. However, the hazard classifications are typically
derived from standardized Organisation for Economic Co-operation and Development (OECD)
test guidelines or equivalent methods. These would include:

Acute Oral Toxicity: OECD Test Guideline 423 (Acute Toxic Class Method) or OECD 420
(Fixed Dose Procedure).

o Skin Irritation: OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion).
o Eye Irritation: OECD Test Guideline 405 (Acute Eye Irritation/Corrosion).

o Specific Target Organ Toxicity - Single Exposure: OECD Test Guideline 407 (Repeated Dose
28-day Oral Toxicity Study in Rodents) can provide data, although specific inhalation studies

might also be conducted.

Safe Handling and Storage Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of Ethyl
2-aminopyrimidine-5-carboxylate, from initial risk assessment to final disposal.
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Caption: Workflow for Safe Handling of Ethyl 2-aminopyrimidine-5-carboxylate.

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50
(median lethal concentration) values for Ethyl 2-aminopyrimidine-5-carboxylate are not
readily available in the public domain, the GHS classification of "Acute Toxicity, Oral, Category
4" indicates a potential for harm if ingested.[2][5] No data is available regarding skin
corrosion/irritation, serious eye damage/eye irritation, respiratory or skin sensitization, germ cell
mutagenicity, carcinogenicity, reproductive toxicity, or specific target organ toxicity (repeated
exposure).[3]

Stability and Reactivity

Information on the chemical stability and reactivity of Ethyl 2-aminopyrimidine-5-carboxylate
is limited. It is generally advised to avoid strong oxidizing agents.[4] Hazardous decomposition
products may include nitrogen oxides, carbon monoxide, and carbon dioxide.[4]

First-Aid Measures

In the event of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Measures

Remove the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
) artificial respiration and consult a doctor
Inhalation . :
immediately.[3] Do not use mouth-to-mouth
resuscitation if the victim ingested or inhaled the

chemical.

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult
a doctor.[3]

Rinse with pure water for at least 15 minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing and consult a doctor.[3]

If swallowed, get medical help.[3] Rinse mouth
Ingestion with water. Never give anything by mouth to an

unconscious person.

This guide is intended to provide essential safety information for trained professionals. Always
consult the most current Safety Data Sheet (SDS) from your supplier before handling this
chemical and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of Ethyl 2-
aminopyrimidine-5-carboxylate: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112800#health-and-safety-information-
for-ethyl-2-aminopyrimidine-5-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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